[(1H-imidazol-2-yl)carbamoyl]formic acid hydrochloride

• IUPAC Name: 2-(1H-imidazol-2-ylamino)-2-oxoacetic acid;hydrochloride
• InChI: InChI=1S/C5H5N3O3.ClH/c9-3(4(10)11)8-5-6-1-2-7-5;/h1-2H,(H,10,11)(H2,6,7,8,9);1H
• InChI Key: COZNXUOICCMXLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N1)NC(=O)C(=O)O.Cl
• Molecular Formula: C5H6ClN3O3
• Molecular Weight: 191.57 g/mol

Description

“[(1H-imidazol-2-yl)carbamoyl]formic acid hydrochloride” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Synthesis Analysis

Imidazole containing compounds have been synthesized through various methods. The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles. An emphasis has been placed on the bonds constructed during the formation of the imidazole. The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described, including discussion of scope and limitations, reaction mechanisms and future challenges.

Molecular Structure Analysis

The molecular structure of “[(1H-imidazol-2-yl)carbamoyl]formic acid hydrochloride” can be represented by the Inchi Code: 1S/C5H5N3O3.ClH/c9-3 (4 (10)11)8-5-6-1-2-7-5;/h1-2H, (H,10,11) (H2,6,7,8,9);1H. The molecular weight of the compound is 191.57.

Chemical Reactions Analysis

The chemical reactions involving imidazole compounds are diverse and have been the subject of recent research. The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Physical And Chemical Properties Analysis

The physical and chemical properties of “[(1H-imidazol-2-yl)carbamoyl]formic acid hydrochloride” include its solubility in water and other polar solvents. It is a white or colorless solid. The compound has a molecular weight of 191.57.

Scientific Research Applications

Antibacterial Activity

• Imidazole derivatives have been investigated for their antibacterial potential. Researchers explore their efficacy against various bacterial strains, including drug-resistant ones. .

Antiviral Applications

• Imidazole-containing compounds often exhibit antiviral activity. Scientists study their effects on viral replication, attachment, and entry. .

Synthetic Chemistry and Drug Development

• Imidazole serves as a versatile synthon in drug development. Researchers use it as a building block to create novel pharmaceuticals. .

Future Directions

The future directions in the research and development of imidazole compounds involve the development of novel methods for the regiocontrolled synthesis of substituted imidazoles. This is due to the preponderance of applications to which this important heterocycle is being deployed, such as the traditional applications in pharmaceuticals and agrochemicals.